![molecular formula C12H9ClN2O3S B5798205 N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide](/img/structure/B5798205.png)
N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide
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Overview
Description
N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide, also known as CNTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. Moreover, this compound has been shown to possess antitumor activity against various cancer cell lines.
Mechanism of Action
The exact mechanism of action of N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide is not fully understood. However, studies have suggested that this compound may exert its pharmacological effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, this compound has been found to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes in the body. For instance, this compound has been found to decrease the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Moreover, this compound has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which may protect against oxidative stress.
Advantages and Limitations for Lab Experiments
N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide has several advantages as a research tool. Firstly, it is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has been found to exhibit low toxicity, which makes it a safer alternative to other chemical compounds. However, this compound also has some limitations. For instance, it has poor solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide. Firstly, further studies are needed to elucidate its exact mechanism of action. Additionally, more research is needed to explore its potential applications in other fields such as materials science and environmental science. Moreover, the development of novel derivatives of this compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its synthesis method is relatively straightforward, and it has been shown to exhibit anti-inflammatory, analgesic, antipyretic, and antitumor properties. While further research is needed to fully understand its mechanism of action and explore its potential applications, this compound holds great promise as a research tool and a potential therapeutic agent.
Synthesis Methods
The synthesis of N-(4-chloro-3-nitrophenyl)-2-(2-thienyl)acetamide involves the reaction of 4-chloro-3-nitroaniline with 2-thiopheneacetic acid in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound.
properties
IUPAC Name |
N-(4-chloro-3-nitrophenyl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O3S/c13-10-4-3-8(6-11(10)15(17)18)14-12(16)7-9-2-1-5-19-9/h1-6H,7H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTPMVTXUMWDGPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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